Cas no 2452291-45-9 (benzyl N-(2-bromo-6-hydroxyphenyl)carbamate)

• Product Name: benzyl N-(2-bromo-6-hydroxyphenyl)carbamate
• CAS No: 2452291-45-9
• MF: C₁₄H₁₂BrNO₃
• MW: 322.15398311615
• CID: 5630814
• PubChem ID: 165925812
• Update Time: 2025-10-31

benzyl N-(2-bromo-6-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28294191
• 2452291-45-9
• benzyl N-(2-bromo-6-hydroxyphenyl)carbamate

• Inchi： 1S/C14H12BrNO3/c15-11-7-4-8-12(17)13(11)16-14(18)19-9-10-5-2-1-3-6-10/h1-8,17H,9H2,(H,16,18)
• InChI Key： UOGSFDICUCXVGE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 321.00006g/mol
• Monoisotopic Mass: 321.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2-bromo-6-hydroxyphenyl)carbamate

Recent Advances in the Study of Benzyl N-(2-bromo-6-hydroxyphenyl)carbamate (CAS: 2452291-45-9)

Benzyl N-(2-bromo-6-hydroxyphenyl)carbamate (CAS: 2452291-45-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique bromo-hydroxy-phenyl structure, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

One of the key findings in recent literature is the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. Researchers have demonstrated that benzyl N-(2-bromo-6-hydroxyphenyl)carbamate effectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and pain. This discovery opens new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

In addition to its anti-inflammatory properties, the compound has also been investigated for its antimicrobial activity. A 2023 study published in the *Journal of Medicinal Chemistry* reported that benzyl N-(2-bromo-6-hydroxyphenyl)carbamate exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a novel antibiotic scaffold.

The synthetic optimization of benzyl N-(2-bromo-6-hydroxyphenyl)carbamate has also been a focus of recent research. A team from the University of Cambridge developed a more efficient and scalable synthesis route, reducing the number of steps and improving overall yield. This advancement is critical for facilitating large-scale production and further preclinical evaluation of the compound.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Preliminary in vivo studies have indicated moderate bioavailability and a need for further structural modifications to enhance its therapeutic index. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, benzyl N-(2-bromo-6-hydroxyphenyl)carbamate (CAS: 2452291-45-9) represents a promising candidate for multiple therapeutic applications. Its dual anti-inflammatory and antimicrobial activities, coupled with recent advancements in synthetic chemistry, position it as a valuable lead compound for future drug development. Ongoing research aims to refine its pharmacological properties and expand its clinical potential.